Cas no 1021218-40-5 (1-{3-[(dimethylamino)methyl]-2,4-dihydroxyphenyl}-2-phenylethan-1-one)

• Product Name: 1-{3-[(dimethylamino)methyl]-2,4-dihydroxyphenyl}-2-phenylethan-1-one
• CAS No: 1021218-40-5
• MF: C₁₇H₁₉NO₃
• MW: 285.337664842606
• CID: 5765363
• Update Time: 2025-07-22

1-{3-[(dimethylamino)methyl]-2,4-dihydroxyphenyl}-2-phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{3-[(dimethylamino)methyl]-2,4-dihydroxyphenyl}-2-phenylethanone
• Ethanone, 1-[3-[(dimethylamino)methyl]-2,4-dihydroxyphenyl]-2-phenyl-
• 1-{3-[(dimethylamino)methyl]-2,4-dihydroxyphenyl}-2-phenylethan-1-one

• Inchi： 1S/C17H19NO3/c1-18(2)11-14-15(19)9-8-13(17(14)21)16(20)10-12-6-4-3-5-7-12/h3-9,19,21H,10-11H2,1-2H3
• InChI Key： OWQUSNPCWARKSA-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(O)C(CN(C)C)=C1O)CC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 1-{3-[(dimethylamino)methyl]-2,4-dihydroxyphenyl}-2-phenylethan-1-one

Professional Introduction to Compound with CAS No. 1021218-40-5 and Product Name: 1-{3-[(dimethylamino)methyl]-2,4-dihydroxyphenyl}-2-phenylethan-1-one

The compound with the CAS number 1021218-40-5 and the product name 1-{3-[(dimethylamino)methyl]-2,4-dihydroxyphenyl}-2-phenylethan-1-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic intervention.

At the core of this compound's structure lies a dimethylaminomethyl group attached to a 2,4-dihydroxyphenyl ring, which is further connected to a phenylethanone moiety. This unique arrangement of functional groups imparts distinct chemical properties that make it a promising candidate for various biochemical interactions. The presence of both hydroxyl and amino groups enhances its solubility and reactivity, making it an attractive scaffold for medicinal chemists.

Recent studies have highlighted the importance of molecules with similar structural motifs in the development of novel therapeutic agents. The 1-{3-[(dimethylamino)methyl]-2,4-dihydroxyphenyl}-2-phenylethan-1-one compound has been investigated for its potential role in modulating enzymatic pathways and interacting with biological targets. Specifically, its ability to engage with proteins involved in inflammation and oxidative stress has been a focal point of research.

In the context of current pharmaceutical research, this compound has shown promise in preclinical studies as a potential inhibitor of certain kinases and phosphodiesterases. These enzymes are critical regulators of cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and neurodegenerative disorders. The dimethylaminomethyl group, in particular, has been identified as a key pharmacophore that enhances binding affinity to target proteins.

The 2,4-dihydroxyphenyl moiety contributes to the molecule's ability to engage with hydrophobic pockets within protein targets, while the phenylethanone backbone provides stability and rigidity necessary for effective binding. This combination of structural features makes the compound a versatile tool for drug discovery. Researchers have leveraged computational modeling techniques to predict how this molecule might interact with different biological targets, providing insights into its potential therapeutic applications.

One of the most exciting aspects of this compound is its potential in addressing multifaceted pathological conditions. For instance, studies have suggested that it may exhibit anti-inflammatory properties by inhibiting the activity of cyclooxygenase (COX) enzymes. Additionally, its interaction with mitochondrial enzymes has raised interest in its potential role in managing oxidative stress-related diseases.

The synthesis of this compound presents an intriguing challenge due to its complex structure. Advanced synthetic methodologies have been employed to construct the desired framework while optimizing functional group compatibility. Techniques such as palladium-catalyzed cross-coupling reactions and selective oxidation have been instrumental in achieving high yields and purity.

As research progresses, the applications of this compound are expected to expand beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable intermediate for synthesizing more complex derivatives with tailored biological activities. This flexibility underscores the importance of fundamental research in uncovering novel molecular entities that can address unmet medical needs.

The development of new drugs is a meticulous process that requires extensive characterization at both chemical and biological levels. The 1-{3-[(dimethylamino)methyl]-2,4-dihydroxyphenyl}-2-phenylethan-1-one compound exemplifies how interdisciplinary approaches—combining organic chemistry, computational biology, and pharmacology—can lead to groundbreaking discoveries. Its journey from laboratory synthesis to potential clinical application highlights the collaborative nature of modern scientific research.

In conclusion, the compound with CAS No. 1021218-40-5 represents a significant contribution to the field of medicinal chemistry. Its complex structure and multifunctional groups make it a promising candidate for further investigation into various therapeutic avenues. As research continues to uncover new biological targets and mechanisms, molecules like this one will play an increasingly important role in shaping the future of healthcare.